Cas no 1033718-81-8 ((3r,4r)-4-(Dimethylamino)pyrrolidin-3-ol)

• Product Name: (3r,4r)-4-(Dimethylamino)pyrrolidin-3-ol
• CAS No: 1033718-81-8
• MF: C₆H₁₄N₂O
• MW: 130.188161373138
• CID: 5043830
• Update Time: 2025-10-22

(3r,4r)-4-(Dimethylamino)pyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• (3r,4r)-4-(dimethylamino)pyrrolidin-3-ol
• (3S,4S)-4-(dimethylamino)-3-pyrrolidinol dihydrochloride
• (3r,4r)-4-(Dimethylamino)pyrrolidin-3-ol

• Inchi： 1S/C6H14N2O/c1-8(2)5-3-7-4-6(5)9/h5-7,9H,3-4H2,1-2H3/t5-,6-/m1/s1
• InChI Key： CLMZWVXBYNBYDL-PHDIDXHHSA-N
• SMILES： O[C@@H]1CNC[C@H]1N(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 95.1
• XLogP3: -0.9
• Topological Polar Surface Area: 35.5

Additional information on (3r,4r)-4-(Dimethylamino)pyrrolidin-3-ol

Chemical Profile of (3R,4R)-4-(Dimethylamino)pyrrolidin-3-ol (CAS No. 1033718-81-8)

(3R,4R)-4-(Dimethylamino)pyrrolidin-3-ol, identified by its CAS number 1033718-81-8, is a significant compound in the field of pharmaceutical chemistry. This chiral pyrrolidinone derivative has garnered attention due to its unique structural properties and potential applications in drug development. The compound's stereochemistry, characterized by the (3R,4R) configuration, plays a crucial role in its biological activity and interaction with biological targets.

The molecular structure of (3R,4R)-4-(Dimethylamino)pyrrolidin-3-ol consists of a pyrrolidinone ring substituted with a dimethylamino group at the 4-position and a hydroxyl group at the 3-position. This arrangement contributes to its versatility as a building block in synthetic chemistry. The presence of both stereocenters at positions 3 and 4 enhances its complexity and potential for diverse pharmacological effects.

In recent years, there has been growing interest in the development of novel therapeutic agents that leverage the advantages of chiral molecules. The stereochemistry of (3R,4R)-4-(Dimethylamino)pyrrolidin-3-ol makes it an attractive candidate for further investigation in this area. Researchers have been exploring its potential as an intermediate in the synthesis of more complex molecules with specific biological activities.

One of the most promising applications of this compound is in the field of central nervous system (CNS) drug discovery. The pyrrolidinone scaffold is known to be present in several bioactive molecules that interact with neurotransmitter systems. Preliminary studies suggest that derivatives of (3R,4R)-4-(Dimethylamino)pyrrolidin-3-ol may exhibit properties relevant to the treatment of neurological disorders such as depression and anxiety.

The dimethylamino group in the structure of (3R,4R)-4-(Dimethylamino)pyrrolidin-3-ol also contributes to its pharmacological profile. This moiety is commonly found in pharmacologically active compounds due to its ability to modulate receptor interactions and enhance solubility. The hydroxyl group at the 3-position provides another site for functionalization, allowing for further derivatization to tailor specific biological activities.

Advances in computational chemistry have enabled more efficient screening and design of molecules like (3R,4R)-4-(Dimethylamino)pyrrolidin-3-ol. Molecular modeling techniques have been used to predict how this compound might interact with various biological targets. These simulations have provided valuable insights into its potential as a lead compound for drug discovery.

In addition to its potential in CNS disorders, researchers are also investigating the applications of this compound in other therapeutic areas. Its structural features make it a versatile scaffold for designing molecules with anti-inflammatory, analgesic, and even anticancer properties. The ability to modify different parts of the molecule allows for fine-tuning its pharmacological effects to target specific diseases.

The synthesis of enantiomerically pure forms of chiral compounds like (3R,4R)-4-(Dimethylamino)pyrrolidin-3-ol remains a challenge but is crucial for understanding their biological activity. Chiral resolution techniques and asymmetric synthesis methods have been employed to achieve high enantiomeric purity. These efforts are essential for ensuring that the observed pharmacological effects are due to the specific stereochemistry rather than racemic impurities.

Recent studies have highlighted the importance of stereochemistry in drug design. Compounds that are not enantiopure can exhibit different biological activities or even toxic effects. Therefore, rigorous characterization and purification methods are necessary when working with chiral molecules such as (3R,4R)-4-(Dimethylamino)pyrrolidin-3-ol.

As our understanding of molecular interactions continues to evolve, compounds like (3R,4R)-4-(Dimethylamino)pyrrolidin-3-ol will play an increasingly important role in drug development. Their unique structural features offer opportunities for innovation across multiple therapeutic areas. Continued research into their synthesis, characterization, and biological activity will likely lead to new treatments for various diseases.